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Compound of Interest

Compound Name: 4-Acetoxybenzophenone

CAS No.: 13031-44-2

Cat. No.: B088672 Get Quote

Introduction & Risk Assessment
4-Acetoxybenzophenone (CAS: 13031-44-2) is a benzophenone derivative commonly used

as a photo-initiator and organic intermediate.[1] While often perceived as a stable organic solid,

its structural moiety (benzophenone) presents specific environmental hazards—particularly

chronic aquatic toxicity and potential bioaccumulation.

Critical Directive: Under no circumstances should 4-Acetoxybenzophenone be disposed of

via municipal sinks or drains. Its lipophilic nature (LogP ~2.84) prevents effective degradation in

standard water treatment facilities, leading to downstream environmental persistence.
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Property Value Operational Implication

State Solid (Crystalline)
Disposed of as solid chemical

waste (unless dissolved).[1]

Melting Point ~80–82 °C

Stable at room temperature;

risk of melt/fusion if stored

near heat sources.[1]

Water Solubility Very Low (< 0.2 g/L)
Do not attempt to dilute with

water for disposal.[1][2]

Flash Point >100 °C

Not classified as "Ignitable"

(D001) by RCRA, but is

Combustible.[1]

Pre-Disposal Safety Protocols
Before handling waste, the following safety barriers must be active. This protocol relies on the

"Double-Barrier" principle to prevent dermal sensitization.

PPE Requirements:

Eyes: ANSI Z87.1 Chemical Splash Goggles.

Hands: Nitrile gloves (minimum thickness 0.11 mm). Note: If handling solutions in Acetone

or DCM, use Silver Shield® laminate gloves.

Body: Standard flame-resistant lab coat; closed-toe shoes.[1]

Engineering Controls: All weighing and waste transfer must occur inside a certified chemical

fume hood to capture potential dust or solvent vapors.

Waste Characterization & Logic
Proper disposal depends entirely on the physical state of the waste. 4-Acetoxybenzophenone
is not a P-listed or U-listed acute hazardous waste under US RCRA regulations, but it is

regulated as a Chemical Waste requiring incineration.[1]
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Waste Stream Decision Matrix
The following logic flow dictates the correct waste container selection.

Waste Containing
4-Acetoxybenzophenone Physical State?

SOLID WASTE
(Pure Chemical, Powder)

Pure Substance

LIQUID WASTE
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Dissolved

CONTAMINATED DEBRIS
(Gloves, Weigh Boats)

Trace/Items

Non-Halogenated
Solid Waste Bin

Pack in HDPE

Is Solvent
Halogenated?

Solid Hazardous
Waste Bin

Halogenated
Solvent Waste

(e.g., DCM, Chloroform)Yes (Contains Halogens)

Non-Halogenated
Solvent Waste

(e.g., Acetone, Ethanol)

No (Organics Only)
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Figure 1: Decision matrix for segregating 4-Acetoxybenzophenone waste streams.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired shelf-stock or excess solid reagent.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass container.

Labeling: Attach a hazardous waste tag immediately.

Chemical Name: Write "4-Acetoxybenzophenone."

Hazard Checkbox: Check "Toxic" and "Irritant."

Segregation: Place the container in the Non-Halogenated Solid Waste drum.

Prohibition: Do not place in "Trash" or "Biohazard" bags.
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Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures or mother liquors.

Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., Peroxides,

Nitric Acid), which can react violently with organic esters.

Solvent Identification:

If dissolved in Dichloromethane (DCM) or Chloroform: Pour into the Halogenated Waste

carboy (Red tag).

If dissolved in Acetone, Methanol, or Ethyl Acetate: Pour into the Non-Halogenated

Organic carboy (Clear/Blue tag).

Headspace: Leave at least 10% headspace in the container to allow for vapor expansion.

Closure: Cap tightly immediately after pouring. Do not leave funnels in carboys.

Protocol C: Empty Containers & Debris
Use this for empty bottles, weigh boats, and contaminated gloves.

Triple Rinse Rule:

If the container held pure solid: Rinse three times with a small volume of acetone.

Disposal of Rinsate: Pour the acetone rinsate into the Non-Halogenated Liquid Waste

container (Protocol B).

Defacing: Cross out the original label on the bottle using a permanent marker.

Final Disposal:

Glass: Place the rinsed, defaced bottle in the "Glass Waste" box.

Plastic/Gloves: Place in the solid hazardous waste bin.
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Emergency Spill Management
In the event of a spill, immediate containment is required to prevent migration into floor drains.

Isolate: Mark the area.[3] If the spill is >50g or outside a hood, evacuate non-essential

personnel.

PPE Upgrade: Wear double nitrile gloves and N95 dust mask (if powder is airborne).

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or oil-dry pads,

then scoop into a waste bag.

Liquid Spill: Surround with vermiculite or universal absorbent pads.

Disposal: All cleanup materials (pads, scoops) must be treated as Solid Hazardous Waste

(Protocol A).

Regulatory Compliance Summary
Regulation Classification Requirement

RCRA (USA) Non-Listed (General Organic)

Must be incinerated at a TSDF

(Treatment, Storage, and

Disposal Facility).[1]

GHS Aquatic Acute 1 / Chronic 1

Prevent release to

environment; collect spillage.

[1][4]

DOT Not Regulated (Solid)

If dissolved in flammable

solvent, regulate based on

solvent (e.g., UN 1993).[1]

Final Note: Always consult your institution's specific Chemical Hygiene Plan (CHP). While this

guide adheres to global best practices, local site permits may dictate specific waste

accumulation area (SAA) protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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